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Compound of Interest

Compound Name: Boc5

Cat. No.: B1667349

Proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and
protecting the environment. When addressing the disposal procedures for a substance referred
to as "Bocb5," it is crucial to first identify the exact chemical compound, as this name is used as
an abbreviation for at least two distinct substances with different properties and handling
requirements.

Initial research has identified two primary compounds referred to as "Boc5":

» A non-peptidic glucagon-like peptide-1 receptor agonist with the Chemical Abstracts Service
(CAS) number 917569-14-3.[1][2] This is a complex molecule used in diabetes and weight-
loss research.[2]

¢ 5-(Boc-amino)pentanoic acid, also known as Boc-5-Ava-OH, with the CAS number 27219-
07-4.[3][4] This compound is an amino acid derivative commonly used in peptide synthesis.

[3]

The safety profiles and, consequently, the appropriate disposal methods for these two
chemicals differ significantly. To provide accurate and safe disposal guidance, it is essential for
the user to clarify which "Boc5" they are working with, preferably by confirming the CAS
number.

Below is a preliminary summary of the available safety information for 5-(Boc-amino)pentanoic
acid, which is more readily available.
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Safety and Hazard Information for 5-(Boc-
amino)pentanoic acid (CAS: 27219-07-4)

This information is summarized from available safety data sheets and should be confirmed with
the specific documentation provided by the supplier.

Hazard Category Description Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P264: Wash skin
thoroughly after handling.
P271: Use only outdoors or in
a well-ventilated area. P280:
H315: Causes skin irritation. Wear protective
gloves/protective clothing/eye

H319: Causes serious eye ] ]
Hazard Statements protection/face protection.

irritation. H335: May cause
P302 + P352: IF ON SKIN:
Wash with plenty of water.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with

respiratory irritation.

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store in a well-ventilated
Storage Combustible solid. place. Keep container tightly

closed.

Personal Protective Equipment  Dust mask (type N95),
(PPE) eyeshields, gloves.

Data sourced from Sigma-Aldrich safety information.[3]

Once the specific "Boc5" compound is identified, a detailed, step-by-step disposal procedure
can be provided, including a logical workflow diagram for waste stream management.
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Researchers, scientists, and drug development professionals are urged to consult their
institution's Environmental Health and Safety (EHS) office for specific guidelines, as local
regulations and facility protocols are the ultimate authority for waste disposal.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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